Cas no 1806303-78-5 (Methyl 3,4-difluoro-5-nitrobenzoate)

• Product Name: Methyl 3,4-difluoro-5-nitrobenzoate
• CAS No: 1806303-78-5
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• CID: 4707287
• Update Time: 2025-05-21

Methyl 3,4-difluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-difluoro-5-nitrobenzoate

• Inchi： 1S/C8H5F2NO4/c1-15-8(12)4-2-5(9)7(10)6(3-4)11(13)14/h2-3H,1H3
• InChI Key： OFTXOTAVLQQHDP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Topological Polar Surface Area: 72.1

Additional information on Methyl 3,4-difluoro-5-nitrobenzoate

Methyl 3,4-difluoro-5-nitrobenzoate (CAS No. 1806303-78-5): A Comprehensive Overview

Methyl 3,4-difluoro-5-nitrobenzoate (CAS No. 1806303-78-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of both fluoro and nitro substituents in its molecular structure imparts distinct chemical properties, making it a subject of intense study among researchers.

The molecular formula of Methyl 3,4-difluoro-5-nitrobenzoate is C₉H₅FO₄, reflecting its composition of carbon, hydrogen, fluorine, and oxygen atoms. The compound's structure consists of a benzoate core substituted with a nitro group at the 5-position and two fluorine atoms at the 3 and 4 positions. This specific arrangement of functional groups contributes to its reactivity and potential utility in synthetic chemistry.

In recent years, the interest in fluoro-substituted benzoic acid derivatives has surged due to their broad spectrum of biological activities. The fluorine atom is known to enhance metabolic stability and binding affinity, making such compounds valuable candidates for drug development. Specifically, Methyl 3,4-difluoro-5-nitrobenzoate has been explored for its potential role in creating new therapeutic agents that target various diseases.

One of the most compelling aspects of Methyl 3,4-difluoro-5-nitrobenzoate is its versatility in synthetic chemistry. The nitro group can be reduced to an amine, providing a pathway to synthesize aminobenzoic acid derivatives, which are known for their pharmacological properties. Additionally, the fluoro substituents can be further modified through various chemical reactions, allowing for the creation of a diverse array of analogs with tailored biological activities.

The pharmaceutical industry has been particularly keen on exploring the potential of fluoro-nitro benzoates due to their reported efficacy in treating inflammatory diseases and infections. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antimicrobial properties. For instance, modifications to the nitro group have shown promise in reducing inflammation by inhibiting key enzymes involved in the inflammatory cascade.

Recent advancements in computational chemistry have also facilitated the design of more effective derivatives of Methyl 3,4-difluoro-5-nitrobenzoate. By leveraging molecular modeling techniques, researchers can predict the binding interactions between this compound and biological targets with high precision. This approach has led to the identification of novel analogs with enhanced potency and reduced side effects.

The agrochemical sector has not been left behind in exploring the applications of this compound. Fluoro-substituted benzoates are being investigated as potential candidates for developing new pesticides and herbicides. Their stability under environmental conditions and ability to interact with biological targets make them attractive for crop protection applications.

The synthesis of Methyl 3,4-difluoro-5-nitrobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by fluorination and esterification. Each step must be meticulously controlled to avoid unwanted side products that could compromise the final compound's quality.

In conclusion, Methyl 3,4-difluoro-5-nitrobenzoate (CAS No. 1806303-78-5) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable building block for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health and agricultural challenges.